Cas no 117009-97-9 (Benzyl 1,4-diazepane-1-carboxylate)
117009-97-9 structure
Product Name:Benzyl 1,4-diazepane-1-carboxylate
CAS No:117009-97-9
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD01863703
CID:132666
PubChem ID:24873649
Update Time:2025-04-19
Benzyl 1,4-diazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 1,4-diazepane-1-carboxylate
- Benzyl 1-homopiperazinecarboxylate
- 1-CBZ-HOMOPIPERIDINE
- 1H-1,4-Diazepine-1-carboxylicacid, hexahydro-, phenylmethyl ester
- 1-(Benzyloxycarbonyl)homopiperazine
- 1-Homopiperazinecarboxylate
- 1,4-Diazepane, N1-CBZ protected
- 2-benzyl-1,4-diazepane-1-carboxylate
- 1-homopiperazinecarboxylicacidbenzylester
- Homopiperazine, N1-CBZ protected, Benzyl 1,4-diazepane-1-carboxylate, Benzyl homopiperazine-1-carboxylate
- Benzyl 1-homopiperazinecarboxylate 96%
- 1-(Benzyloxycarbonyl)hoMopiperazine, 96%
- N-(Benzyloxycarbonyl)homopiperazine
- Cbz-homopiperazine
- N-Cbz-homopiperazine
- PubChem18484
- N-Benzyloxycarbonylhomopiperazine
- 1-benzyloxycarbonylhomopiperazine
- Homopiperazine, N1-CBZ protected
- BXDQJVDEALOIQW-UHFFFAOYSA-N
- Benzyl homopiperazine-1-carboxylate
- 1-(Benzyloxycarbonyl
- 1-Cbz-homopiperazine
- J-504487
- AM20020257
- 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-, phenylmethyl ester
- CS-W012907
- SCHEMBL64989
- A803697
- Benzyl 1-homopiperazinecarboxylate, 96%
- 117009-97-9
- DTXSID60402703
- [1,4]diazepane-1-carboxylic acid benzyl ester
- EN300-2944602
- MFCD01863703
- BS-14677
- D70181
- AKOS015889532
- CHEMBL5307246
-
- MDL: MFCD01863703
- Inchi: 1S/C13H18N2O2/c16-13(15-9-4-7-14-8-10-15)17-11-12-5-2-1-3-6-12/h1-3,5-6,14H,4,7-11H2
- InChI Key: BXDQJVDEALOIQW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCNCCC1)=O
Computed Properties
- Exact Mass: 234.13700
- Monoisotopic Mass: 234.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 41.6
Experimental Properties
- Color/Form: liquid
- Density: 1.13 g/mL at 25 °C(lit.)
- Boiling Point: 130 °C/0.5 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.545(lit.)
- PSA: 41.57000
- LogP: 1.88520
- Solubility: Not determined
Benzyl 1,4-diazepane-1-carboxylate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26-36
Benzyl 1,4-diazepane-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzyl 1,4-diazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL902-1g |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95+% | 1g |
680.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL902-250mg |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95+% | 250mg |
399CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL902-50mg |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95+% | 50mg |
100.0CNY | 2021-07-15 | |
| Chemenu | CM200234-10g |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95% | 10g |
$304 | 2021-06-09 | |
| Chemenu | CM200234-25g |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95% | 25g |
$519 | 2021-06-09 | |
| Alichem | A019140257-5g |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95% | 5g |
$189.00 | 2023-09-04 | |
| Alichem | A019140257-10g |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95% | 10g |
$338.00 | 2023-09-04 | |
| Alichem | A019140257-25g |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95% | 25g |
$549.45 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL902-5g |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95+% | 5g |
2340.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BL902-200mg |
Benzyl 1,4-diazepane-1-carboxylate |
117009-97-9 | 95+% | 200mg |
194.0CNY | 2021-07-15 |
Benzyl 1,4-diazepane-1-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
117009-97-9 (Benzyl 1,4-diazepane-1-carboxylate) Related Products
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- 117009-98-0(1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester)
- 126955-77-9(Benzyl N-(3-aminopropyl)-n-methylcarbamate)
- 215942-31-7(Carbamic acid, dipropyl-, phenylmethyl ester)
- 1311254-86-0((S)-1-Cbz-3-Methyl-1,4-Diazepane)
- 884540-63-0(Carbamic acid, [3-(dimethylamino)propyl]ethyl-, phenylmethyl ester)
- 1342433-45-7(4-(2-Hydroxy-ethyl)-[1,4]diazepane-1-carboxylic acid benzyl ester)
- 740-71-6(4-(3-dimethylamino-propyl)-piperazine-1-carboxylic acid benzyl ester)
- 217972-87-7(Benzyl 5-methyl-1,4-diazepane-1-carboxylate)
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